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Compound of Interest

Compound Name: 4-Nitrophenyl trifluoroacetate

Cat. No.: B145950 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This guide provides a detailed, step-by-step procedure for

the proper disposal of 4-Nitrophenyl trifluoroacetate, a common reagent in peptide synthesis.

[1] Adherence to these protocols is critical for minimizing risks to personnel and the

environment.

Immediate Safety and Handling Precautions
4-Nitrophenyl trifluoroacetate is a hazardous substance that requires careful handling.

Before beginning any disposal-related activities, it is imperative to be familiar with its material

properties and to wear the appropriate Personal Protective Equipment (PPE). The compound is

known to cause skin, eye, and respiratory irritation.

Table 1: Properties and Hazards of 4-Nitrophenyl Trifluoroacetate
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Property Value Source

CAS Number 658-78-6 [1][2]

Molecular Formula C8H4F3NO4 [2]

Molecular Weight 235.12 g/mol [2]

Form Crystals

Melting Point 35-39 °C

Boiling Point 120 °C at 12 mmHg

Flash Point 110 °C (230 °F) - closed cup

Hazard Class
Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3

Signal Word Warning

Personal Protective Equipment (PPE) Requirements:

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.[3]

Hand Protection Impervious chemical-resistant gloves.

Respiratory Protection

A NIOSH-approved respirator with a suitable

filter (e.g., type ABEK (EN14387)) should be

used if dust is generated or ventilation is

inadequate.[3]

Protective Clothing
A lab coat or synthetic apron should be worn to

prevent skin contact.[3]

Step-by-Step Disposal Protocol
The recommended and safest method for the disposal of 4-Nitrophenyl trifluoroacetate is

through a licensed professional waste disposal service.[3] Do not attempt to dispose of this

chemical down the drain or with general laboratory trash.
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1. Waste Collection and Segregation:

Do Not Mix: Never mix 4-Nitrophenyl trifluoroacetate waste with other chemical waste

streams, especially incompatible materials such as strong oxidizing agents, acids, and

bases.[3]

Original Containers: Whenever possible, store the waste in its original container. If this is not

feasible, use a compatible, well-labeled, and tightly sealed container.[3]

2. Labeling and Storage:

Clear Labeling: Clearly label the waste container as "Hazardous Waste: 4-Nitrophenyl
Trifluoroacetate".[3][4] Include the full chemical name; do not use abbreviations.[4]

Secure Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.[3][4] The storage area should be a designated satellite

accumulation area for hazardous waste.[4]

3. Arranging for Professional Disposal:

Contact a Licensed Vendor: Engage a licensed professional waste disposal company to

arrange for the pickup and proper disposal of the chemical waste.[3]

Follow Regulations: Adherence to all national, state, and local environmental regulations is

mandatory.[3] Your institution's Environmental Health & Safety (EH&S) department can

provide specific guidance and procedures.[4]

4. Handling Spills:

Small Spills: For small spills, use an inert absorbent material like vermiculite or sand to

contain the substance.[4] Place the absorbed material into a suitable, labeled container for

disposal.[4]

Large Spills: In the event of a large spill, evacuate the immediate area and ensure adequate

ventilation.[3][4] Contact your institution's emergency response team or EH&S for assistance

with cleanup.[5]
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Cleanup: After the spill has been cleaned up, ventilate and wash the area thoroughly.[6]

Below is a workflow diagram illustrating the decision-making process for the proper disposal of

4-Nitrophenyl trifluoroacetate.
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Caption: Workflow for the safe disposal of 4-Nitrophenyl Trifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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